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Compound of Interest

Compound Name: 2-Bromo-6-chloro-4-fluoroaniline

CAS No.: 201849-14-1

Cat. No.: B1268482

Get Quote

2-Bromo-6-chloro-4-fluoroaniline is a highly substituted aniline derivative, a class of compounds that forms the

backbone of countless pharmaceutical agents and advanced materials. Its unique halogenation pattern

(containing bromine, chlorine, and fluorine) offers medicinal chemists a versatile scaffold for molecular design.

However, this structural complexity also introduces significant safety and handling challenges. This guide moves

beyond a standard Safety Data Sheet (SDS) to provide researchers, scientists, and drug development

professionals with a deeper, mechanistic understanding of the hazards associated with this compound and the

rigorous protocols required for its safe manipulation. As Senior Application Scientists, we recognize that true

laboratory safety is not about checklists, but about a foundational understanding of a chemical's reactivity and

toxicology, enabling proactive risk mitigation.

Chemical Identity and Physicochemical Profile
Understanding a molecule's fundamental properties is the bedrock of a robust safety assessment. These

parameters dictate its behavior in the laboratory, from storage and handling to potential environmental fate.

Core Identifiers
A precise identification is critical for ensuring that the safety data corresponds exactly to the material in use. The

presence of isomers with similar names but potentially different properties makes this step non-negotiable.
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Identifier Data Source

IUPAC Name 2-Bromo-6-chloro-4-fluoroaniline [1]

Synonyms
Benzenamine, 2-bromo-6-chloro-4-

fluoro-
[1]

CAS Number 201849-14-1 [1]

Molecular Formula C₆H₄BrClFN [1]

Molecular Weight 224.46 g/mol [1]

Physicochemical Properties
The physical state and key properties influence everything from appropriate personal protective equipment (PPE)

to spill cleanup procedures.

Property Value Significance for Handling

Appearance Solid (powder/crystalline)

Potential for dust inhalation. Requires

careful handling to avoid

aerosolization.

Melting Point 54-58 °C [2]

Boiling Point Data not available

Assumed to be high; decomposition

may occur before boiling. Avoid high

temperatures.

Solubility Data not available

Likely poorly soluble in water, typical

for halogenated aromatics. Do not

assume aqueous cleanup is

effective.

graph Chemical_Structure {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, bgcolor="#F1F3F4"];

node [shape=plaintext, fontname="Arial", fontsize=12, fontcolor="#202124"];

edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Benzene ring nodes

C1 [pos="0,1.2!", label="C"];

C2 [pos="-1.04,0.6!", label="C"];

C3 [pos="-1.04,-0.6!", label="C"];

C4 [pos="0,-1.2!", label="C"];

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C201849141&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C201849141&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C201849141&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C201849141&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C201849141&Mask=80
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1238055.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C5 [pos="1.04,-0.6!", label="C"];

C6 [pos="1.04,0.6!", label="C"];

// Substituent nodes

N [pos="0,2.2!", label="NH₂"];

Br [pos="-2.08,1.2!", label="Br"];

F [pos="0,-2.2!", label="F"];

Cl [pos="2.08,1.2!", label="Cl"];

// Benzene ring bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

// Substituent bonds

C1 -- N;

C2 -- Br;

C4 -- F;

C6 -- Cl;
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GHS Hazard Classification

Label Elements

Required Actions (Precautionary Statements)

Skin Irrit. 2 (H315)

Exclamation Mark

Eye Irrit. 2 (H319) STOT SE 3 (H335)

Signal Word: Warning

P261: Avoid breathing dust P280: Wear protective gloves/eye protection

P302+P352: IF ON SKIN: Wash with plenty of water P305+P338: IF IN EYES: Rinse cautiously with water

Click to download full resolution via product page

Caption: GHS hazard communication workflow for 2-Bromo-6-chloro-4-fluoroaniline.

Exposure Control and Personal Protective Equipment (PPE)
Given the identified hazards, a multi-layered approach to exposure control is mandatory. This begins with

engineering controls and is supplemented by rigorous PPE protocols.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All weighing and manipulation of 2-Bromo-6-chloro-4-fluoroaniline must be

performed inside a certified chemical fume hood. [3]This is non-negotiable. The hood contains dust and

potential vapors, protecting the user from respiratory exposure.
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Ventilation: The laboratory should have adequate general ventilation to ensure that any fugitive emissions are

diluted and exhausted. [4]

Personal Protective Equipment (PPE): The Last Barrier
The selection of PPE must be deliberate and based on the specific risks of skin absorption, irritation, and dust

inhalation.

Hand Protection: Standard nitrile gloves are not recommended for prolonged contact with anilines. [5]While

suitable for incidental contact, aniline and its derivatives can permeate nitrile over time.

Protocol: For any handling beyond brief transfers, wear double gloves, with a nitrile glove as the inner layer

and a more robust glove, such as butyl or Viton, as the outer layer. [5]All gloves must be inspected for

integrity before use and changed immediately if contamination is suspected.

Eye and Face Protection: Tightly-fitting safety goggles are required to protect against dust particles. [6]A face

shield should be worn over the goggles during procedures with a higher risk of splashing or aerosolization

(e.g., preparing solutions, scraping material).

Skin and Body Protection: A full-length, buttoned lab coat is mandatory. [5]Ensure that street clothes are fully

covered. Closed-toe shoes are required.

Respiratory Protection: If work must be performed outside of a fume hood (a situation that should be avoided),

a NIOSH-approved respirator with a particulate filter (e.g., N95) and an organic vapor cartridge is necessary.

[7]Use of a respirator requires prior medical clearance and fit-testing. [5]

Safe Handling, Storage, and Emergency Protocols
Standard Laboratory Handling Protocol

Preparation: Before handling, designate a specific area within the fume hood for the work. Ensure all

necessary equipment (spatulas, weigh paper, glassware) and waste containers are inside the hood.

Aliquotting: Handle the solid carefully to minimize dust formation. [4]Use a spatula to gently transfer the

material. Avoid pouring the powder.

Housekeeping: Keep the container tightly sealed when not in use. [8]Clean any residual dust from the work

surface using a damp cloth or towel (wetted with water or an appropriate solvent) to avoid aerosolizing the

powder.

Post-Handling: After handling, carefully remove and dispose of outer gloves (if double-gloving) into a

designated hazardous waste bag inside the fume hood. Wash hands thoroughly with soap and water after

exiting the lab. [9]
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Storage Requirements
Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition.

[4]The container must be kept tightly closed to prevent moisture absorption and potential degradation.

Incompatibilities: Segregate from strong oxidizing agents and strong acids. [3][10]Aromatic amines can react

violently with strong oxidizers, and they will react exothermically with strong acids to form salts. [10]

Emergency Response: Spills and Exposures

Small Spill (Inside Fume Hood) Large Spill / Outside Hood

Spill Occurs

Assess Scale & Location

Alert nearby personnel

Small / Contained

Evacuate immediate area

Large / Uncontained

Ensure appropriate PPE is worn

Cover with inert absorbent
(vermiculite, sand)

Carefully collect into
waste container

Decontaminate area

Alert supervisor & EH&S

Secure the area,
prevent entry

Await professional response team

Click to download full resolution via product page

Caption: Emergency response decision tree for a 2-Bromo-6-chloro-4-fluoroaniline spill.
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with copious amounts of

soap and water for at least 15 minutes. [9]Seek medical attention, especially if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.

[9]Remove contact lenses if present and easy to do. Seek immediate medical attention.

Inhalation: Move the person to fresh air. [11]If breathing is difficult, provide oxygen. If breathing has stopped,

begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. [9]* Note to

Physician: Be aware of the potential for delayed-onset methemoglobinemia. [12]Monitor the patient's

methemoglobin levels if significant exposure is suspected.

Stability, Reactivity, and Disposal
Chemical Stability
The compound is stable under recommended storage conditions. [9]However, like many anilines, it may be

sensitive to light and air over long periods, potentially leading to discoloration and degradation.

Hazardous Reactivity
Oxidizers and Acids: As noted, avoid contact with strong oxidizing agents and strong acids. [3]* Thermal

Decomposition: When heated to decomposition, it will emit highly toxic and corrosive fumes, including nitrogen

oxides (NOx), hydrogen bromide (HBr), hydrogen chloride (HCl), and hydrogen fluoride (HF). [7]This makes its

behavior in a fire particularly hazardous.

Disposal Considerations: A Complex Waste Stream
The disposal of 2-Bromo-6-chloro-4-fluoroaniline is not trivial and must be handled by professional hazardous

waste services.

Classification: This compound is a mixed halogenated organic waste. Improper disposal can lead to persistent

environmental contamination. [13]* Causality of Disposal Method: The primary concern during the disposal of

chlorinated and brominated compounds is the potential formation of highly toxic dioxins and furans upon

incomplete combustion. [13][14]Therefore, disposal must be conducted via high-temperature incineration in a

licensed facility equipped with advanced flue gas scrubbing systems to neutralize the acidic gases (HBr, HCl,

HF) generated. [15]* Laboratory Waste Protocol:

Collect all waste material (spilled compound, contaminated PPE, used weigh paper) in a clearly labeled,

sealed container designated for "Halogenated Organic Waste."

Do not mix with other waste streams, particularly non-halogenated solvents, to avoid complicating the

disposal process.
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Follow all institutional and local regulations for hazardous waste pickup and disposal.

Conclusion
2-Bromo-6-chloro-4-fluoroaniline is a valuable tool for chemical innovation, but its safe use hinges on a

comprehensive understanding of its hazards. By moving beyond simple compliance and embracing a

scientifically grounded approach to safety, researchers can mitigate the risks associated with its handling. The

principles outlined in this guide—rigorous engineering controls, meticulous PPE selection, well-rehearsed

emergency protocols, and responsible disposal—are essential for protecting the health of laboratory personnel

and preserving environmental integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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